1-(4-Fluorophenyl)-2-methylprop-2-en-1-one

• CAS RN: 58472-45-0
• Molecular Formula: C10H9FO
• Molecular Weight: 164.18 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-2-methylprop-2-en-1-one
• InChI: InChI=1S/C10H9FO/c1-7(2)10(12)8-3-5-9(11)6-4-8/h3-6H,1H2,2H3
• InChI Key: DUOJDZXDNXBCHN-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)C1=CC=C(C=C1)F

Description

1-(4-Fluorophenyl)-2-methylprop-2-en-1-one is a useful research compound. Its molecular formula is C10H9FO and its molecular weight is 164.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of 29.4 g. (0.220 mole) of anhydrous aluminum chloride in 38.4 g. (0.40 mole) of fluorobenzene under nitrogen is cooled to 15°C. Methacrylyl chloride (21.9 g., 0.200 mole) is then added dropwise over 30 minutes while holding the temperature at 15° to 20°C. The mixture is warmed to 30°C over 10 minutes, stirred at 30°C for 10 minutes and quenched in ice. The product is extracted into hexane. The hexane layer is dried over anhydrous sodium sulfate and concentrated in vacuo to give 4'-fluoro-2-methylacrylophenone.